Cas no 551931-21-6 (2-[(3-FLUOROBENZYL)SULFANYL]-6-METHYL-4(3H)-PYRIMIDINONE)

• Product Name: 2-[(3-FLUOROBENZYL)SULFANYL]-6-METHYL-4(3H)-PYRIMIDINONE
• CAS No: 551931-21-6
• MF: C₁₂H₁₁FN₂OS
• MW: 250.291944742203
• MDL: MFCD02186901
• CID: 5234871
• Update Time: 2026-03-08

2-[(3-FLUOROBENZYL)SULFANYL]-6-METHYL-4(3H)-PYRIMIDINONE Chemical and Physical Properties

Names and Identifiers

• 2-[(3-FLUOROBENZYL)SULFANYL]-6-METHYL-4(3H)-PYRIMIDINONE
• 2-{[(3-fluorophenyl)methyl]sulfanyl}-6-methyl-3,4-dihydropyrimidin-4-one

• MDL： MFCD02186901
• Inchi： 1S/C12H11FN2OS/c1-8-5-11(16)15-12(14-8)17-7-9-3-2-4-10(13)6-9/h2-6H,7H2,1H3,(H,14,15,16)
• InChI Key： COBGMWZHJQWVIG-UHFFFAOYSA-N
• SMILES： CC1N=C(SCC2C=CC=C(F)C=2)NC(=O)C=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-[(3-FLUOROBENZYL)SULFANYL]-6-METHYL-4(3H)-PYRIMIDINONE

Research Brief on 2-[(3-FLUOROBENZYL)SULFANYL]-6-METHYL-4(3H)-PYRIMIDINONE (CAS: 551931-21-6)

Recent studies on the compound 2-[(3-Fluorobenzyl)sulfanyl]-6-methyl-4(3H)-pyrimidinone (CAS: 551931-21-6) have highlighted its potential as a promising scaffold in medicinal chemistry, particularly in the development of novel therapeutic agents. This pyrimidinone derivative has garnered attention due to its unique structural features, which include a fluorobenzyl sulfanyl moiety and a methyl-substituted pyrimidinone core. These characteristics make it a versatile candidate for further pharmacological exploration.

One of the key areas of interest is the compound's potential as an inhibitor of specific enzymatic targets. Recent in vitro studies have demonstrated its ability to modulate the activity of certain kinases and proteases, which are critical in various disease pathways, including cancer and inflammatory disorders. The fluorobenzyl group, in particular, has been shown to enhance binding affinity to target proteins, while the pyrimidinone core contributes to metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the structure-activity relationship (SAR) of 2-[(3-Fluorobenzyl)sulfanyl]-6-methyl-4(3H)-pyrimidinone and its analogs. The study revealed that modifications to the sulfanyl linker and the fluorobenzyl group could significantly influence the compound's potency and selectivity. These findings provide valuable insights for the design of next-generation derivatives with improved therapeutic profiles.

Another notable application of this compound is in the field of antiviral research. Preliminary data from a 2024 study suggest that 2-[(3-Fluorobenzyl)sulfanyl]-6-methyl-4(3H)-pyrimidinone exhibits inhibitory activity against certain RNA viruses, including SARS-CoV-2 variants. The mechanism of action appears to involve interference with viral replication machinery, although further mechanistic studies are required to confirm this hypothesis.

From a synthetic chemistry perspective, recent advancements have streamlined the production of 2-[(3-Fluorobenzyl)sulfanyl]-6-methyl-4(3H)-pyrimidinone, enabling larger-scale synthesis for preclinical testing. Innovations in catalytic methods and green chemistry approaches have reduced the environmental impact of its synthesis while maintaining high yields and purity.

In conclusion, 2-[(3-Fluorobenzyl)sulfanyl]-6-methyl-4(3H)-pyrimidinone (CAS: 551931-21-6) represents a multifaceted compound with significant potential in drug discovery. Its diverse biological activities, coupled with its synthetic accessibility, make it a compelling subject for ongoing research. Future studies should focus on elucidating its precise mechanisms of action and optimizing its pharmacokinetic properties for clinical development.